Cas no 1807256-05-8 (3-Cyano-5-methoxy-4-methylphenylacetic acid)

• Product Name: 3-Cyano-5-methoxy-4-methylphenylacetic acid
• CAS No: 1807256-05-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5002394
• Update Time: 2025-10-31

3-Cyano-5-methoxy-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methoxy-4-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-9(6-12)3-8(5-11(13)14)4-10(7)15-2/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： XZMITFZPTNTYIT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC(=O)O)C=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-5-methoxy-4-methylphenylacetic acid

3-Cyano-5-methoxy-4-methylphenylacetic Acid (CAS No. 1807256-05-8): A Comprehensive Overview

3-Cyano-5-methoxy-4-methylphenylacetic acid (CAS No. 1807256-05-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Cyano-5-methoxy-4-methylphenylacetic acid.

Chemical Structure and Properties

3-Cyano-5-methoxy-4-methylphenylacetic acid is a substituted phenylacetic acid derivative with a cyano group, a methoxy group, and a methyl group attached to the phenyl ring. The molecular formula of this compound is C₁₁H₁₁NO₃, and its molecular weight is approximately 209.21 g/mol. The presence of these functional groups imparts distinct chemical properties to the molecule, such as enhanced solubility in polar solvents and increased reactivity in various chemical reactions.

The cyano group in 3-Cyano-5-methoxy-4-methylphenylacetic acid is known for its strong electron-withdrawing effect, which can influence the electronic distribution within the molecule. This property makes the compound an attractive candidate for various synthetic transformations and derivatizations. Additionally, the methoxy and methyl groups contribute to the overall stability and lipophilicity of the molecule, making it suitable for biological applications.

Synthesis Methods

The synthesis of 3-Cyano-5-methoxy-4-methylphenylacetic acid can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 3-cyano-5-methoxy-4-methylbenzaldehyde with acetic acid or an appropriate acetylating agent. This method typically proceeds via a Claisen condensation followed by reduction to form the desired carboxylic acid.

An alternative synthetic route involves the use of a Suzuki coupling reaction between 3-cyano-5-methoxy-4-methylphenylboronic acid and acryloyl chloride in the presence of a palladium catalyst. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

Biological Activities and Applications

3-Cyano-5-methoxy-4-methylphenylacetic acid has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively suppress cyclooxygenase (COX) activity, thereby reducing the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 3-Cyano-5-methoxy-4-methylphenylacetic acid has also demonstrated promising anticancer properties. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways associated with cell survival and proliferation. These findings suggest that 3-Cyano-5-methoxy-4-methylphenylacetic acid may have potential as a lead compound for the development of novel anticancer drugs.

Clinical Trials and Future Prospects

The therapeutic potential of 3-Cyano-5-methoxy-4-methylphenylacetic acid has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in treating various diseases. Early-phase clinical trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms.

Further research is needed to fully elucidate the mechanisms underlying the biological activities of 3-Cyano-5-methoxy-4-methylphenylacetic acid. Ongoing studies are focused on optimizing its pharmacokinetic properties and developing more potent derivatives with enhanced therapeutic efficacy. These efforts are expected to pave the way for new treatment options for inflammatory diseases and cancer.

Conclusion

In conclusion, 3-Cyano-5-methoxy-4-methylphenylacetic acid (CAS No. 1807256-05-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. With ongoing research and clinical trials, this compound holds significant potential to contribute to the advancement of therapeutic strategies for various diseases.